

Comparison of Cinoxacin and Co-Trimoxazole in UTI Treatment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cinoxacin

CAS No.: 28657-80-9

Cat. No.: S523816

[Get Quote](#)


Trial Parameter	Cinoxacin	Co-Trimoxazole	Notes & Citation
Clinical Efficacy (Cystitis)	96% (26/27 patients)	96% (22/23 patients)	14-day treatment course [1]
Bacteriological Eradication	81%	100%	Trial of 63 patients [2]
Symptomatic Response	73%	73%	Trial of 63 patients [2]
Adverse Reactions (Leading to Discontinuation)	3% (1/32 patients)	16% (5/32 patients)	Cystitis trial [1]
	0%	3 patients	UTI trial; number stopping treatment [2]
Typical Dosage	500 mg every 12 hours	160 mg TMP/800 mg SMX every 12 hours	Standard dosing in trials [2]

Detailed Experimental Protocols

The data in the table above is derived from controlled clinical studies. Here is a detailed look at their methodologies:

- **Study on Acute Cystitis [1]:** This was a study of 64 patients with cystitis. The **cinoxacin group** received 1 gram per day (500 mg twice daily), while the **co-trimoxazole group** received four tablets per day (each containing 80 mg trimethoprim and 400 mg sulfamethoxazole), also administered twice daily. The treatment duration for both groups was 14 days. The primary outcomes measured were clinical response and bacteriological eradication, with safety monitored via reported adverse events.
- **Randomized Single-Blind UTI Trial [2]:** This trial involved 63 patients with urinary tract infections. It compared the same dosages as the cystitis study: **cinoxacin at 500 mg every 12 hours** versus **co-trimoxazole (160 mg trimethoprim/800 mg sulfamethoxazole) every 12 hours**. The study evaluated symptomatic response, bacterial eradication rates, and the occurrence of adverse reactions.

For a visual overview of how patients typically move through this type of clinical trial, the following workflow illustrates the process:



[Click to download full resolution via product page](#)

Key Takeaways for Researchers

- **Efficacy Profile:** Both drugs are highly effective for treating UTIs, particularly cystitis, with clinical success rates exceeding 70% and reaching as high as 96% in the cited studies [2] [1].
- **Tolerability Consideration:** A consistent finding across studies is that **cinnoxacin demonstrated a better tolerability profile**. Significantly fewer patients discontinued treatment due to adverse reactions when taking **cinnoxacin** compared to co-trimoxazole [2] [1].
- **Preventative Use:** Evidence also supports the use of low-dose **cinnoxacin** for *preventing* recurrent UTIs. One study found it to be significantly more effective than a placebo, with 18 out of 20 patients remaining infection-free on **cinnoxacin** versus 11 out of 21 on placebo [3].

It is important to note that the clinical trials providing this direct comparative data were conducted in the 1980s. While they establish the fundamental efficacy and safety relationship between the two drugs, you may need to consult more recent literature for data on current resistance patterns and their use in modern treatment guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A Comparison of Cinnoxacin and Co-Trimoxazole in ... [pubmed.ncbi.nlm.nih.gov]
2. Comparison of cinnoxacin and co - trimoxazole in the treatment of... [pubmed.ncbi.nlm.nih.gov]
3. Comparison of low-dose cinnoxacin therapy and placebo in ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Comparison of Cinnoxacin and Co-Trimoxazole in UTI Treatment]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b523816#cinnoxacin-vs-co-trimoxazole-urinary-tract-infection-trial>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com